alpha,alpha'-Dimethyl-1,3-benzenedimethanol

• CAS RN: 6781-44-8
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-[3-(1-hydroxyethyl)phenyl]ethanol
• InChI: InChI=1S/C10H14O2/c1-7(11)9-4-3-5-10(6-9)8(2)12/h3-8,11-12H,1-2H3
• InChI Key: JXGTYKDVCCARGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)C(C)O)O

Description

Alpha,alpha'-Dimethyl-1,3-benzenedimethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This mixture of stereoisomers was prepared from 1,3-diacetylbenzene by reduction with sodium borohydride as described above for the para stereoisomers. The mixture of stereoisomers was isolated as a semisolid. It appeared as a single spot on TLC and as a single peak on VPC.